Cas no 67706-69-8 (Ethyl 4-(Cbz-amino)-3-oxobutanoate)

• Product Name: Ethyl 4-(Cbz-amino)-3-oxobutanoate
• CAS No: 67706-69-8
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• MDL: MFCD08703136
• CID: 502840
• PubChem ID: 10265597
• Update Time: 2025-10-29

Ethyl 4-(Cbz-amino)-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-oxo-4-[[(phenylmethoxy)carbonyl]amino]-, ethyl ester
• ethyl 3-oxo-4-(phenylmethoxycarbonylamino)butanoate
• ETHYL 4-(BENZYLOXYCARBONYLAMINO)-3-OXOBUTANOATE
• Aethyl 4-(N-benzyloxycarbonylamino)-3-oxobutyrat
• CTK5C6552
• ethyl 4-be
• ethyl 4-Benzyloxycarbonylamino-3-oxobutanoate
• ethyl 4-benzyloxycarbonylamino-3-oxobutyrate
• ethyl 4-benzyloxycarbonylamino-3-oxo-butyrate
• Ethyl4-(benzyloxycarbonylamino)-3-oxobutyrate
• SureCN3823557
• Ethyl 4-(Cbz-amino)-3-oxobutanoate
• ETHYL 4-{[(BENZYLOXY)CARBONYL]AMINO}-3-OXOBUTANOATE
• BS-24792
• 67706-69-8
• Butanoic acid,3-oxo-4-[[(phenylmethoxy)carbonyl]amino]-,ethyl ester
• Ethyl 4-(((benzyloxy)carbonyl)amino)-3-oxobutanoate
• SCHEMBL3823557
• DTXSID90437624
• YTNLTCWHKVPONV-UHFFFAOYSA-N
• CS-0434295
• MFCD08703136

• MDL： MFCD08703136
• Inchi： 1S/C14H17NO5/c1-2-19-13(17)8-12(16)9-15-14(18)20-10-11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3,(H,15,18)
• InChI Key： YTNLTCWHKVPONV-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(=O)OCC)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 279.11100
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 81.70000
• LogP: 1.82600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Ethyl 4-(Cbz-amino)-3-oxobutanoate

Ethyl 4-(Cbz-amino)-3-oxobutanoate (CAS No. 67706-69-8): A Comprehensive Overview in Modern Chemical Biology

Ethyl 4-(Cbz-amino)-3-oxobutanoate, a compound with the chemical identifier CAS No. 67706-69-8, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of both carbobenzyloxy (Cbz) and amino functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the realm of peptidomimetics and protease inhibitors.

The Ethyl 4-(Cbz-amino)-3-oxobutanoate molecule is structurally derived from a β-keto ester backbone, which is a well-documented scaffold in medicinal chemistry for designing bioactive compounds. The ester group at the terminal position not only contributes to the solubility and stability of the compound but also serves as a critical site for further derivatization. This structural motif is particularly relevant in the context of modern drug discovery, where modularity and adaptability are key principles in designing molecules that can interact selectively with biological targets.

Recent research has highlighted the utility of this compound in the synthesis of peptidomimetics, which are designed to mimic the bioactivity of natural peptides while avoiding their limitations such as poor bioavailability and susceptibility to enzymatic degradation. The Cbz-amino group, in particular, is a protective group commonly used in peptide chemistry to prevent unwanted side reactions during synthesis. Once the protecting group is removed, the free amino group can be utilized for further functionalization, making it an invaluable building block for constructing more intricate molecular architectures.

In addition to its role in peptidomimetic chemistry, Ethyl 4-(Cbz-amino)-3-oxobutanoate has been explored as a precursor in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, including signal transduction, protein turnover, and pathogenic infections. Inhibiting specific proteases has therefore become a major strategy in drug development, particularly for conditions such as cancer, inflammation, and viral infections. The β-keto ester moiety of this compound can be transformed into other functional groups that are known to interact with protease active sites, thereby enabling the design of potent inhibitors.

The synthesis of Ethyl 4-(Cbz-amino)-3-oxobutanoate typically involves multi-step organic transformations that highlight the compound's synthetic versatility. For instance, it can be prepared through condensation reactions between appropriate carbonyl compounds and amino acid derivatives, followed by protection-deprotection steps to yield the final product. These synthetic routes not only showcase the compound's utility but also demonstrate its compatibility with various modern synthetic methodologies, including catalytic asymmetric synthesis and flow chemistry.

Advances in computational chemistry have further enhanced the understanding and application of Ethyl 4-(Cbz-amino)-3-oxobutanoate. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a rational basis for designing optimized derivatives. These studies often employ high-throughput virtual screening techniques to identify lead compounds that can be further refined through experimental validation. The integration of computational tools with experimental approaches has significantly accelerated the drug discovery process, making compounds like Ethyl 4-(Cbz-amino)-3-oxobutanoate indispensable assets in modern pharmaceutical research.

The growing interest in this compound is also reflected in its increasing use as a reference standard and intermediate in academic and industrial research laboratories. Its well-characterized properties make it an ideal candidate for teaching purposes and for validating new synthetic protocols. Moreover, its role in interdisciplinary projects underscores its importance as a bridge between organic chemistry and biological sciences.

Future directions in the study of Ethyl 4-(Cbz-amino)-3-oxobutanoate may include exploring its potential applications in green chemistry initiatives. With growing emphasis on sustainable practices in pharmaceutical manufacturing, there is considerable interest in developing synthetic routes that minimize waste and hazardous byproducts. Innovations such as biocatalysis and solvent-free reactions could potentially be applied to enhance the environmental footprint of this compound's synthesis.

In conclusion, Ethyl 4-(Cbz-amino)-3-oxobutanoate (CAS No. 67706-69-8) stands out as a pivotal compound in chemical biology and pharmaceutical research due to its structural versatility and functional utility. Its role as an intermediate in peptidomimetic synthesis and protease inhibitor development underscores its significance in addressing critical challenges in drug discovery. As research continues to evolve, this compound is poised to remain at the forefront of innovation, contributing to advancements that benefit both scientific understanding and therapeutic applications.